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Compound of Interest

Compound Name: Strontium zirconate

Cat. No.: B085092 Get Quote

For laboratory professionals engaged in pioneering research and development, ensuring a safe

working environment is paramount. This guide provides essential safety and logistical

information for the handling of Strontium zirconate (SrZrO₃), a compound utilized in various

advanced material applications. Adherence to these protocols is critical for minimizing risk and

ensuring operational integrity.

Immediate Safety and Personal Protective Equipment
(PPE)
When working with Strontium zirconate, a thorough risk assessment should be conducted to

determine the appropriate level of personal protective equipment. The following table

summarizes the recommended PPE based on established occupational exposure limits.
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Exposure
Level

Engineering
Controls

Respiratory
Protection

Eye
Protection

Hand
Protection

Skin and
Body
Protection

Low/Well-

Ventilated

Fume hood

or ventilated

enclosure

recommende

d.

No protective

equipment is

needed under

normal use

conditions.[1]

[2]

Wear

appropriate

protective

eyeglasses or

chemical

safety

goggles

(conforming

to EN166 or

OSHA 29

CFR

1910.133).[1]

[3]

Handle with

gloves.

Inspect

gloves prior

to use.[3]

Wear

appropriate

protective

gloves and

clothing to

prevent skin

exposure.[1]

Long-sleeved

clothing is

recommende

d.[2]

Potential for

Dusting

Use in a well-

ventilated

area. Local

exhaust

ventilation is

recommende

d.

A

NIOSH/MSH

A or

European

Standard EN

136 approved

respirator

with a particle

filter is

recommende

d if exposure

limits are

exceeded or

if irritation or

other

symptoms

are

experienced.

[1][2]

Wear

appropriate

protective

eyeglasses or

chemical

safety

goggles

(conforming

to EN166 or

OSHA 29

CFR

1910.133).[1]

[3]

Handle with

gloves.

Inspect

gloves prior

to use.[3]

Wear

appropriate

protective

gloves and

clothing to

prevent skin

exposure.[1]

Long-sleeved

clothing is

recommende

d.[2]
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Spill or

Emergency

Ensure

adequate

ventilation.

Use a

NIOSH/MSH

A or

European

Standard EN

136 approved

respirator if

exposure

limits are

exceeded.[2]

Wear

appropriate

protective

eyeglasses or

chemical

safety

goggles

(conforming

to EN166 or

OSHA 29

CFR

1910.133).[1]

[3]

Handle with

gloves.

Inspect

gloves prior

to use.[3]

Full

protective suit

may be

required

depending on

the nature of

the spill.

Occupational Exposure Limits for Zirconium Compounds (as Zr):

Agency TWA STEL IDLH

ACGIH 5 mg/m³ 10 mg/m³

OSHA 5 mg/m³

NIOSH 5 mg/m³ 10 mg/m³ 25 mg/m³

TWA: Time-Weighted Average; STEL: Short-Term Exposure Limit; IDLH: Immediately

Dangerous to Life or Health.

Operational Plan for Safe Handling
A systematic approach to handling Strontium zirconate is crucial for minimizing exposure and

preventing contamination. The following step-by-step guidance outlines the key phases of the

operational workflow.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage.

Store in a tightly closed container in a dry and well-ventilated place.[3]
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Containers that have been opened must be carefully resealed and kept upright to prevent

leakage.[3]

Store away from incompatible materials such as acids and oxidizing agents.[1]

2. Preparation and Weighing:

Conduct all handling of Strontium zirconate powder in a well-ventilated area, preferably

within a fume hood or a ventilated enclosure to avoid dust formation.[1]

Before handling, ensure all required PPE is correctly worn.

Use dedicated, clean tools (spatulas, weigh boats) for handling the powder.

Avoid creating dust clouds during transfer.

3. Experimental Use:

When introducing Strontium zirconate into a reaction vessel or other apparatus, do so

carefully to minimize dust generation.

Ensure all equipment is properly grounded to prevent electrostatic charge buildup.[3]

Maintain good industrial hygiene and safety practices throughout the experiment.[1]

4. Post-Experiment and Decontamination:

Clean all tools and surfaces that have come into contact with Strontium zirconate.

For cleaning up spills, sweep up or vacuum the spillage and collect it in a suitable container

for disposal. Avoid dust formation.[1][3]

Wash hands thoroughly after handling the material.

Disposal Plan
Proper disposal of Strontium zirconate and associated waste is a critical component of

laboratory safety and environmental responsibility.
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Waste Characterization: Strontium zirconate waste should be treated as special waste.[3]

Collection: Collect all waste material, including contaminated PPE and cleaning materials, in

a clearly labeled, sealed container.

Disposal: Arrange for disposal through a licensed professional waste disposal service.[4] All

disposal activities must be in accordance with local, regional, and national regulations.[3]

Contaminated Packaging: Dispose of contaminated packaging as unused product.[3]

Environmental Precautions: Do not allow the material to be released into the environment.[3]

It should not be flushed into surface water or the sanitary sewer system.[1]

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is crucial.

Inhalation: Move the affected person to fresh air. If symptoms persist, seek medical attention.

[3]

Skin Contact: Immediately wash the skin with copious amounts of water for at least 15

minutes while removing contaminated clothing and shoes. If irritation persists, seek medical

attention.[3]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,

removing any contact lenses. Keep the eye wide open while rinsing. Get medical attention.

[3]

Ingestion: Wash out the mouth with plenty of water for at least 15 minutes. Seek medical

attention.[3]

Spills: Evacuate the area. Wear appropriate PPE. Sweep or vacuum up the spilled material

and place it in a suitable container for disposal. Avoid creating dust.[3]

Experimental Workflow for Handling Strontium
Zirconate
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The following diagram illustrates the logical workflow for the safe handling and disposal of

Strontium zirconate in a laboratory setting.

1. Preparation & Precaution
- Conduct Risk Assessment

- Don Appropriate PPE

2. Receiving & Storage
- Inspect Container

- Store in Dry, Ventilated Area

3. Handling & Use
- Work in Ventilated Area
- Avoid Dust Formation
- Use Dedicated Tools

4. Post-Experiment
- Decontaminate Tools & Surfaces

Emergency Event
(Spill or Exposure)

5. Waste Collection
- Collect All Contaminated Materials

- Label Waste Container

6. Disposal
- Arrange for Licensed Disposal

- Follow All Regulations

Execute Emergency Procedures
- Evacuate & Secure Area

- Provide First Aid
- Report Incident

Click to download full resolution via product page
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Caption: Workflow for Safe Handling and Disposal of Strontium Zirconate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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